![molecular formula C9H18ClNO2 B6186035 1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride CAS No. 2624122-43-4](/img/new.no-structure.jpg)
1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride
Overview
Description
1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride is a chemical compound with a unique structure that includes a piperidine ring, a cyclopropane ring, and a hydroxyl group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride typically involves the reaction of piperidine derivatives with cyclopropane-containing intermediates. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like palladium or rhodium to facilitate the reaction .
Industrial Production Methods
Industrial production methods for this compound may involve multi-step synthesis processes, including hydrogenation, cyclization, and amination reactions. These methods are designed to be cost-effective and scalable for large-scale production .
Chemical Reactions Analysis
Types of Reactions
1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.
Reduction: The compound can be reduced to form different alcohols or amines.
Substitution: The piperidine ring can undergo substitution reactions with various electrophiles or nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various electrophiles or nucleophiles for substitution reactions. The reaction conditions often involve controlled temperatures and pressures to ensure the desired product formation .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield ketones or aldehydes, while reduction reactions may produce different alcohols or amines .
Scientific Research Applications
1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride has several scientific research applications, including:
Chemistry: Used as an intermediate in the synthesis of other complex molecules.
Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic properties and its role in drug development.
Industry: Utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other piperidine derivatives and cyclopropane-containing molecules. Examples include:
- 1-(piperidin-4-yl)ethanol
- 1-(piperidin-4-yl)methanol
- Cyclopropylamine derivatives
Uniqueness
1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride is unique due to its combination of a piperidine ring, a cyclopropane ring, and a hydroxyl group. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds .
Properties
CAS No. |
2624122-43-4 |
|---|---|
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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